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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405

These application notes provide a comprehensive guide for the detection and quantification of
N1-Methoxymethyl picrinine, an indole alkaloid isolated from the leaves of Alstonia scholaris.
[1][2] The protocols are intended for researchers, scientists, and professionals in drug
development and natural product analysis.

Introduction

N1-Methoxymethyl picrinine (CAS No. 1158845-78-3) is a complex, cage-like indole alkaloid
with the molecular formula C22H26N204 and a molecular weight of 382.45.[3][4] Itis a
derivative of picrinine, another akuammiline alkaloid.[2] Given its classification as an indole
alkaloid, analytical methods commonly employed for this class of compounds, such as High-
Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), are applicable for
its detection and quantification. These methods are crucial for quality control, pharmacokinetic
studies, and pharmacological research.

Chemical Properties of N1-Methoxymethyl Picrinine:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12429405?utm_src=pdf-interest
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.medchemexpress.com/NaturalProducts/alstonia-scholaris-l-r-br.html
https://escholarship.org/content/qt6hs4808r/qt6hs4808r_noSplash_8c4393669567b8536aaef2d25745422e.pdf
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://alkaloids.alfa-chemistry.com/product/n1-methoxymethyl-picrinine-cas-1158845-78-3-376885.html
https://www.biocrick.com/download/document/BCN6038/datasheet.pdf
https://escholarship.org/content/qt6hs4808r/qt6hs4808r_noSplash_8c4393669567b8536aaef2d25745422e.pdf
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference
CAS Number 1158845-78-3 [3114]
Molecular Formula C22H26N204 [3114]
Molecular Weight 382.45 g/mol [3]

Physical Form Powder [3][4]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

Experimental Protocols

The following protocols describe the analytical procedures for the qualitative and quantitative
analysis of N1-Methoxymethyl picrinine in various matrices.

High-Performance Liquid Chromatography with Diode-
Array Detection (HPLC-DAD)

This method is suitable for the quantification of N1-Methoxymethyl picrinine in purified
samples or plant extracts. The protocol is adapted from established methods for other
alkaloids.[5][6]

Protocol:
o Standard Preparation:

o Prepare a stock solution of N1-Methoxymethyl picrinine standard (e.g., 1 mg/mL) in
methanol.

o Prepare a series of calibration standards by diluting the stock solution with the mobile
phase to achieve concentrations ranging from 1 pg/mL to 100 pg/mL.

o Sample Preparation (from Alstonia scholaris leaves):

o Dry the plant material at 40°C and grind it into a fine powder.
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o Extract a known amount of the powdered material (e.g., 1 g) with methanol (e.g., 20 mL)
using sonication for 30 minutes.

o Centrifuge the extract and filter the supernatant through a 0.45 pum syringe filter prior to
HPLC analysis.

e HPLC Conditions:

o Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

o Mobile Phase: A gradient elution of acetonitrile and water (with 0.1% formic acid) is
recommended. A starting gradient could be 20% acetonitrile, increasing to 80% over 30
minutes.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 25°C.
o Injection Volume: 20 pL.

o Detection: Diode-Array Detector (DAD) scanning from 200-400 nm. The optimal
wavelength for quantification should be determined from the UV spectrum of N1-
Methoxymethyl picrinine. Based on the indole alkaloid structure, key wavelengths to
monitor would be around 220 nm and 280 nm.

e Quantification:

o Construct a calibration curve by plotting the peak area of the standard against its
concentration.

o Determine the concentration of N1-Methoxymethyl picrinine in the sample by
interpolating its peak area on the calibration curve.

lllustrative HPLC Method Performance (based on similar alkaloid analysis):
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Parameter Typical Value
Linearity (R?) >0.999

Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.5 pg/mL
Accuracy (Recovery) 95 - 105%
Precision (RSD) <2%

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS offers higher sensitivity and selectivity, making it ideal for detecting trace amounts
of N1-Methoxymethyl picrinine in complex biological matrices. This technique is a powerful
tool for the characterization of specific compounds in complex mixtures.[7]

Protocol:
e Sample Preparation:

o Follow the same procedure as for HPLC-DAD. For biological fluids (e.g., plasma), a
protein precipitation step (e.g., with acetonitrile) or solid-phase extraction (SPE) may be
necessary.

e LC-MS/MS Conditions:

o LC System: Utilize a UHPLC system for better resolution and faster analysis times.

[e]

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm).

o

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

[¢]

Flow Rate: 0.3 mL/min.

[¢]

Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an
electrospray ionization (ESI) source.
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o lonization Mode: Positive ion mode is typically suitable for alkaloids.
o MS Parameters:

» The protonated molecule [M+H]* for N1-Methoxymethyl picrinine would be at m/z
383.19.

» Optimize cone voltage and collision energy to identify characteristic product ions for
Multiple Reaction Monitoring (MRM) transitions. This allows for highly selective
quantification. Indole alkaloids often show characteristic losses, such as the isopentene
group or substituents on the nitrogen atom.[7]

lllustrative LC-MS/MS Method Performance:

Parameter Typical Value

Linearity (R?) > 0.995

Limit of Detection (LOD) <1 ng/mL

Limit of Quantification (LOQ) 1-5 ng/mL

Accuracy (Recovery) 90 - 110%

Precision (RSD) < 5%
Visualizations

Experimental Workflow for N1-Methoxymethyl Picrinine
Analysis

The following diagram illustrates the general workflow for the analysis of N1-Methoxymethyl
picrinine from sample collection to data interpretation.
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Caption: General workflow for the analysis of N1-Methoxymethyl picrinine.
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Logical Relationship of Analytical Techniques

This diagram shows the relationship between the different analytical techniques and their
primary applications in the analysis of N1-Methoxymethyl picrinine.
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Caption: Relationship between analytical techniques and their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Detection of N1-
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nl-methoxymethyl-picrinine-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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